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Compound of Interest

Compound Name: 2-Ethylanthracene

Cat. No.: B1630459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial sources for 2-
Ethylanthracene (CAS No. 52251-71-5), a polycyclic aromatic hydrocarbon crucial for various

research and development applications. This document details available purities, quantities,

and suppliers to aid in procurement for laboratory use. Furthermore, it outlines key

experimental protocols where 2-Ethylanthracene is utilized, particularly as a photosensitizer in

photochemical reactions and as a precursor in the synthesis of novel compounds.

Commercial Availability of 2-Ethylanthracene
For researchers seeking to procure 2-Ethylanthracene, a variety of commercial suppliers offer

this compound in different grades and quantities. The following table summarizes the available

information on suppliers, including typical purities, product numbers, and available quantities.

Please note that pricing is subject to change and should be confirmed with the respective

suppliers.
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Supplier
Product/Catalog
Number

Purity
Available
Quantities

Santa Cruz

Biotechnology
sc-230276 Not specified Inquire

Sigma-Aldrich 214663 98% Discontinued

Research Scientific SA/214663-1G 98% 1 g

ChemicalBook CB6274256
99%, 99.5%

(Sublimated)

Inquire (Price listed as

$1.00 - $200.00 / KG)

Aladdin Scientific ALA-E170773-100mg min 97% 100 mg

Benchchem B1630459 Not specified Inquire

Note: The information in this table is based on publicly available data and may require

verification with the suppliers.

Physicochemical Properties and Safety
2-Ethylanthracene is a solid with a melting point of 152-153 °C.[1][2] It is important to handle

this chemical with appropriate safety precautions as outlined in the Safety Data Sheet (SDS). It

is classified as causing serious eye damage and is very toxic to aquatic life with long-lasting

effects.[1] Proper personal protective equipment (PPE), including gloves and safety glasses,

should be worn when handling this compound.[1]

Applications in Research
2-Ethylanthracene is a valuable tool in various research domains, primarily due to its

photophysical properties. Its most prominent applications include:

Photosensitizer: 2-Ethylanthracene can absorb light energy and transfer it to other

molecules, initiating photochemical reactions. This property is particularly useful in studies of

photodissociation and other light-induced chemical transformations.[1][2]

Chemical Synthesis Precursor: It serves as a starting material for the synthesis of more

complex molecules. A notable example is its use in the synthesis of thioxanthone-2-ethyl
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anthracene, a compound with potential applications in materials science and photochemistry.

[1][2]

Experimental Protocols
Photophysical Property Characterization
The following is a general protocol for characterizing the photophysical properties of 2-
Ethylanthracene, adapted from methodologies used for similar aromatic compounds.

Objective: To determine the absorption and emission spectra of 2-Ethylanthracene.

Materials:

2-Ethylanthracene

Spectroscopic grade solvent (e.g., cyclohexane, ethanol)

UV-Vis spectrophotometer

Fluorometer

Quartz cuvettes

Methodology:

Solution Preparation: Prepare a dilute stock solution of 2-Ethylanthracene in the chosen

spectroscopic grade solvent. From the stock solution, prepare a series of dilutions to be used

for analysis.

UV-Vis Absorption Spectroscopy:

Use the pure solvent as a reference (blank).

Record the absorption spectrum of each dilution using the UV-Vis spectrophotometer over

a relevant wavelength range.

Identify the wavelength(s) of maximum absorbance (λmax).
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Fluorescence Spectroscopy:

Excite the sample at its λmax.

Record the fluorescence emission spectrum.

Identify the wavelength(s) of maximum emission.
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Figure 1: Experimental workflow for photophysical characterization.
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Synthesis of Thioxanthone-2-ethyl Anthracene
While a detailed, step-by-step protocol for the synthesis of thioxanthone-2-ethyl anthracene

from 2-Ethylanthracene is not readily available in the public domain, the general synthetic

approach would likely involve a reaction between 2-Ethylanthracene and a thioxanthone

precursor. The logical relationship for such a synthesis is outlined below.

2-Ethylanthracene

Coupling Reaction
(e.g., Palladium-catalyzed)

Thioxanthone Precursor
(e.g., with a leaving group)

Thioxanthone-2-ethyl Anthracene

Click to download full resolution via product page

Figure 2: Logical pathway for the synthesis of Thioxanthone-2-ethyl Anthracene.

Researchers interested in this synthesis would need to consult specialized organic chemistry

literature to develop a specific protocol, including reaction conditions, catalysts, solvents, and

purification methods.

Conclusion
2-Ethylanthracene is a readily available research chemical with important applications in

photochemistry and organic synthesis. This guide provides a starting point for researchers to

source this compound and understand its key experimental uses. For specific and advanced

applications, further consultation of peer-reviewed scientific literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Research Applications of 2-
Ethylanthracene: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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